Cas no 313954-85-7 (3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one)

• Product Name: 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• CAS No: 313954-85-7
• MF: C₁₉H₁₃FN₂O₃S
• MW: 368.381526708603
• CID: 6588510
• PubChem ID: 1119420
• Update Time: 2025-07-18

3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• 313954-85-7
• SR-01000399938-1
• AKOS000512074
• 3-{2-[(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• Oprea1_175554
• F0345-3762
• Oprea1_126472
• ZINC00856346
• EU-0001494
• 3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]-6-methoxychromen-2-one
• SR-01000399938

• Inchi： 1S/C19H13FN2O3S/c1-24-12-6-7-17-11(8-12)9-13(18(23)25-17)16-10-26-19(22-16)21-15-5-3-2-4-14(15)20/h2-10H,1H3,(H,21,22)
• InChI Key： YRAMTQDMLCBBHN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(=O)OC3C=CC(=CC=3C=2)OC)N=C1NC1C=CC=CC=1F

Computed Properties

• Exact Mass: 368.06309162g/mol
• Monoisotopic Mass: 368.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one

Introduction to 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one (CAS No. 313954-85-7)

3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 313954-85-7, belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities. The presence of multiple pharmacophoric moieties, including a thiazole ring and a fluorophenyl substituent, makes this compound a promising candidate for further investigation in drug discovery and development.

The thiazole core is a well-known scaffold in medicinal chemistry, with numerous derivatives having demonstrated efficacy in treating various diseases. The incorporation of a fluorophenyl group into the molecular structure introduces additional potential for biological interaction, as fluorine atoms are known to enhance metabolic stability and binding affinity. The 6-methoxy and 2H-chromen-2-one functionalities further contribute to the compound's complexity and may play crucial roles in its pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the biological potential of such molecules. The structural features of 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one make it an intriguing subject for studying its interactions with biological targets. For instance, the thiazole ring is often involved in binding to enzymes and receptors, while the fluorophenyl moiety can modulate receptor affinity through hydrophobic interactions.

In the context of modern drug discovery, this compound aligns with the growing interest in multitargeted ligands that can simultaneously interact with multiple biological pathways. The combination of a thiazole and chromene scaffold provides a unique framework for designing molecules with enhanced therapeutic profiles. Preliminary studies have suggested that derivatives of this class may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications.

The synthesis of 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring, introduction of the fluorophenyl substituent, and functionalization at the 6-methoxy position. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. Initial assays have revealed promising activity against certain enzymes and cellular pathways associated with human diseases. For example, interactions with kinases and other enzymes involved in signal transduction have been observed, suggesting potential therapeutic benefits in conditions like cancer and inflammation.

One particularly interesting aspect of this molecule is its potential to modulate inflammatory pathways. The presence of both a thiazole and a fluorophenyl group may enable it to interfere with key pro-inflammatory mediators by binding to specific receptors or enzymes. This property is especially relevant given the increasing recognition of inflammation as a central factor in many chronic diseases.

Furthermore, the structural versatility of 3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one allows for further derivatization to optimize its pharmacokinetic properties. Modifications at various positions on the molecule can be explored to enhance solubility, bioavailability, and metabolic stability. Such efforts are critical for translating promising preclinical findings into effective clinical candidates.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the evaluation process for compounds like this one. Predictive models can help identify potential biological activities and optimize synthetic routes based on large datasets derived from similar molecules. This approach has significantly reduced the time required to move from initial design to experimental validation.

In conclusion,3-{2-(2-fluorophenyl)amino-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one (CAS No. 313954-85-7) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As methodologies for drug discovery continue to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping future treatments.